Development of a fluorescent chemosensor towards sensing and separation of Mg2+ ions in chlorophyll and hard water†
New Journal of Chemistry Pub Date: 2017-11-27 DOI: 10.1039/C7NJ03888G
Abstract
A dyad bearing a disulfide spacer and a naphtholyl terminal group with imine functionality has been synthesised (compound LH2) and assessed for its metal ion binding ability in an aqueous medium. This receptor molecule selectively binds Mg2+, with an enhancement in fluorescence intensity of the band at 550 nm. The results show a turn-on response for Mg2+ binding through a PET mechanism. The photophysical properties of the receptor in different solvents, at various pH values and with various metal ions are studied. The receptor molecule shows visible sensing for Mg2+ ions in a (Cynodon dactylon) plant leaf extract which contains chlorophyll. Also, a polysulphone memberane is prepared by incorporating the receptor in it and used for filtering water containing an excess of Mg2+ ions. Fluorescence signal output-based molecular logic gates (NOR, X-NOR) are proposed using H+ and Mg2+ ions as inputs into the molecule.
Recommended Literature
- [1] Ultra-thin Ni@nitrogen-doped polyaniline-derived carbon composites with broadband electromagnetic wave absorption
- [2] A ternary Er3+-BiVO4/TiO2 complex heterostructure with excellent photocatalytic performance
- [3] Generation of sulfonated 1-isoindolinones through a multicomponent reaction with the insertion of sulfur dioxide†
- [4] A new synthetic protectin D1 analog 3-oxa-PD1n-3 DPA reduces neuropathic pain and chronic itch in mice†
- [5] A high energy output nanogenerator based on reduced graphene oxide†
- [6] Promising antimicrobial and antibiofilm activities of reduced graphene oxide-metal oxide (RGO-NiO, RGO-AgO, and RGO-ZnO) nanocomposites
- [7] Preparation and characterization of homoleptic and ethoxy-bridged nitronato iron(iii) complexes
- [8] Voltammetric detection of organohalides by redox catalysis: improved sensitivity by immobilisation within a cubic phase liquid crystal†
- [9] Construction of C–N and C–O bonds based on N-allenamide functionalization
- [10] Boron additive passivated carbonate electrolytes for stable cycling of 5 V lithium–metal batteries†
Journal Name：New Journal of Chemistry
Research Products
-
CAS no.: 10383-90-1
-
CAS no.: 157887-82-6
-
CAS no.: 119584-73-5
